Cas no 2171746-07-7 (2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexyl}acetic acid)

• Product Name: 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexyl}acetic acid
• CAS No: 2171746-07-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6172288
• PubChem ID: 165577485
• Update Time: 2025-11-07

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexyl}acetic acid
• EN300-1539635
• 2171746-07-7
• 2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cyclohexyl}acetic acid

• Inchi： 1S/C28H34N2O5/c1-17(2)26(27(33)29-24-14-8-3-9-18(24)15-25(31)32)30-28(34)35-16-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,17-18,23-24,26H,3,8-9,14-16H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： VWJJVKAXXKQQIR-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCCCC1CC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexyl}acetic acid

Comprehensive Overview of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexyl}acetic acid (CAS No. 2171746-07-7)

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexyl}acetic acid (CAS No. 2171746-07-7) is a sophisticated Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of cyclohexylacetic acid derivatives, which are pivotal in designing bioactive molecules due to their structural versatility. The Fmoc group (9H-fluoren-9-ylmethoxycarbonyl) serves as a protective moiety for amines, ensuring selective reactions during solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently employ this compound to create peptide-based therapeutics, addressing modern healthcare challenges such as targeted drug delivery and enzyme inhibition.

The growing demand for custom peptide synthesis and bioconjugation techniques has amplified interest in CAS 2171746-07-7. Its unique structure, featuring a cyclohexyl ring and methylbutanamide side chain, enhances stability and binding affinity in peptide chains. This aligns with current trends in precision medicine, where tailored peptides are engineered to interact with specific biological targets. Moreover, the compound’s compatibility with automated peptide synthesizers makes it a staple in high-throughput laboratories, catering to the rising need for peptide libraries in drug discovery.

From a synthetic chemistry perspective, 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexyl}acetic acid exemplifies the intersection of organic chemistry and biotechnology. Its carboxylic acid functionality allows for further derivatization, enabling the creation of linker molecules for antibody-drug conjugates (ADCs) or fluorescent probes. Such applications are critical in cancer research and diagnostic imaging, areas garnering significant attention in scientific literature and funding initiatives. The compound’s role in peptide-based vaccines also positions it as a key player in combating infectious diseases, a topic of global relevance post-pandemic.

Quality and purity are paramount for CAS 2171746-07-7, as impurities can compromise peptide integrity. Reputable suppliers adhere to stringent HPLC and MS validation protocols, ensuring compliance with GMP standards. Researchers often inquire about storage conditions (typically -20°C under inert gas) and solubility profiles (e.g., in DMF or DMSO) to optimize experimental outcomes. These practical considerations reflect the compound’s sensitivity to moisture and temperature, underscoring the importance of proper handling in laboratory settings.

In summary, 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexyl}acetic acid (CAS No. 2171746-07-7) is a cornerstone in peptide chemistry, bridging academic research and industrial applications. Its relevance to drug development, diagnostic tools, and biomaterials ensures sustained interest, particularly as the scientific community explores novel bioactive peptides for unmet medical needs.